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Compound of Interest

Compound Name:
(4-(Aminomethyl)phenyl)methanol

hydrochloride

Cat. No.: B112510 Get Quote

Essential Safety and Handling Guide for (4-
(Aminomethyl)phenyl)methanol hydrochloride
This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with (4-
(Aminomethyl)phenyl)methanol hydrochloride. Adherence to these protocols is essential for

ensuring personal safety and maintaining a secure laboratory environment.

Hazard Identification and Personal Protective Equipment
(PPE)
(4-(Aminomethyl)phenyl)methanol hydrochloride is classified as a hazardous substance

that can cause skin irritation, serious eye irritation, and respiratory irritation.[1] It is harmful if

swallowed.[1] The signal word for the closely related compound (4-aminomethyl-phenyl)-

methanol is "Danger," with hazard statements indicating it causes severe skin burns and eye

damage.[2] Therefore, stringent adherence to PPE protocols is mandatory.

Table 1: Recommended Personal Protective Equipment (PPE)
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PPE Category Specification Standard Compliance

Eye Protection

Chemical safety goggles. A

face shield should be worn in

addition if there is a splash

hazard.[3]

EN 166 (EU) or ANSI Z87.1

(US)[3]

Hand Protection
Compatible chemical-resistant

gloves (e.g., Nitrile rubber).[3]
ASTM D6978[3]

Body Protection

A laboratory coat is required.

For procedures with a higher

risk of splashes or aerosol

generation, a chemical-

resistant apron or gown should

be worn.[3]

EN 13034[3]

Respiratory Protection

For handling small quantities in

a well-ventilated area or fume

hood, respiratory protection is

not typically required. If dust or

aerosols may be generated, or

if ventilation is inadequate, a

NIOSH-approved respirator

(e.g., N95 or higher) is

necessary.[3]

NIOSH 42 CFR 84[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling (4-(Aminomethyl)phenyl)methanol hydrochloride is

crucial to minimize risk. The following step-by-step plan outlines the procedures for safe

handling, storage, and disposal.

Receiving and Storage
Inspection: Upon receipt, inspect the container for any damage or leaks. Wear appropriate

PPE, including chemical-resistant gloves and eye protection, during inspection.
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Storage: Store the compound in a cool, dry, and well-ventilated area.[4] The recommended

storage temperature is between 0-8°C.[5] The storage area should be securely locked.[4]

Keep the container tightly closed.[4]

Handling and Use
Engineering Controls: All work involving this compound, especially when generating dust or

aerosols, should be conducted in a certified chemical fume hood to minimize inhalation

exposure. Ensure an eyewash station and safety shower are readily accessible.

Personal Hygiene:

Wash hands thoroughly with soap and water after handling.[4]

Do not eat, drink, or smoke in the laboratory or areas where the chemical is handled.[4]

Weighing and Transferring:

Perform all weighing and transferring operations within a chemical fume hood or a

ventilated balance enclosure.

Use tools and techniques that minimize the generation of dust.

Spill Management
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the affected area.[3]

Alert: Notify your supervisor and the institutional environmental health and safety

department.

Secure the Area: Restrict access to the spill area.

Personal Protective Equipment: Before cleanup, don the appropriate PPE, including

respiratory protection, chemical-resistant gloves, eye protection, and a lab coat or gown.[3]
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Containment: Contain the spill using a method that does not generate dust (e.g., gently

covering with a wet cloth or using a HEPA-filtered vacuum).[3] Prevent the spill from entering

drains.[3]

Cleanup: Carefully collect the spilled material and any contaminated absorbent materials into

a sealed, labeled container for hazardous waste disposal.[3]

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

Waste Disposal
All waste materials containing (4-(Aminomethyl)phenyl)methanol hydrochloride are

considered chemical waste and must be disposed of according to institutional and regulatory

guidelines.

Waste Collection:

Collect all solid waste (e.g., contaminated gloves, wipes, weighing paper) in a clearly

labeled, sealed, and appropriate chemical waste container.[3]

Collect all liquid waste (e.g., reaction mixtures, solvent rinses) in a separate, clearly

labeled, and sealed chemical waste container.

Disposal Procedure:

Do not dispose of this chemical down the drain.[3]

Arrange for the disposal of chemical waste through a licensed environmental disposal

company, following all local, state, and federal regulations.[3]

Experimental Workflow and Disposal Plan
The following diagram illustrates the key decision points and procedural flow for safely handling

(4-(Aminomethyl)phenyl)methanol hydrochloride from experimental use through to final

disposal.
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Chemical Handling Workflow

Waste Segregation and Disposal Decontamination
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(4-(Aminomethyl)phenyl)methanol hydrochloride
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Collect Solid Waste
(e.g., contaminated gloves, paper)

Segregate

Decontaminate Glassware
and Work Surfaces

Dispose via Licensed
Environmental Company

End of Process
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Caption: Workflow for handling and disposal of (4-(Aminomethyl)phenyl)methanol
hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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